Cas no 2224205-93-8 (N-(3-Methoxyspiro[3.3]heptan-1-yl)-N-methylprop-2-enamide)

• Product Name: N-(3-Methoxyspiro[3.3]heptan-1-yl)-N-methylprop-2-enamide
• CAS No: 2224205-93-8
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5415046
• PubChem ID: 132396331
• Update Time: 2025-05-20

N-(3-Methoxyspiro[3.3]heptan-1-yl)-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z2738283591
• AKOS034007255
• N-{3-methoxyspiro[3.3]heptan-1-yl}-N-methylprop-2-enamide
• 2224205-93-8
• N-(3-Methoxyspiro[3.3]heptan-1-yl)-N-methylprop-2-enamide
• EN300-7521929

• Inchi： 1S/C12H19NO2/c1-4-11(14)13(2)9-8-10(15-3)12(9)6-5-7-12/h4,9-10H,1,5-8H2,2-3H3
• InChI Key： IATMFWDPNUQAGA-UHFFFAOYSA-N
• SMILES： O(C)C1CC(C21CCC2)N(C(C=C)=O)C

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(3-Methoxyspiro[3.3]heptan-1-yl)-N-methylprop-2-enamide

N-(3-Methoxyspiro[3.3]heptan-1-yl)-N-methylprop-2-enamide (CAS No. 2224205-93-8): A Comprehensive Overview

N-(3-Methoxyspiro[3.3]heptan-1-yl)-N-methylprop-2-enamide (CAS No. 2224205-93-8) is a unique and structurally intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its spirocyclic framework and functional groups, holds potential for various applications, particularly in the development of novel therapeutic agents.

The spirocyclic structure of N-(3-Methoxyspiro[3.3]heptan-1-yl)-N-methylprop-2-enamide is a key feature that contributes to its unique chemical and biological properties. Spirocycles are cyclic compounds in which two rings are joined at a single atom, forming a "spiro" center. This structural motif is known to enhance the stability and bioavailability of molecules, making them attractive candidates for drug design.

The presence of the methoxy group in the spirocyclic core adds further complexity to the molecule. Methoxy groups are known to influence the lipophilicity and electronic properties of organic compounds, which can significantly impact their pharmacological behavior. In the context of N-(3-Methoxyspiro[3.3]heptan-1-yl)-N-methylprop-2-enamide, this functional group may play a crucial role in modulating its interactions with biological targets.

The amide functionality in N-(3-Methoxyspiro[3.3]heptan-1-yl)-N-methylprop-2-enamide is another important structural element. Amides are versatile functional groups that can participate in hydrogen bonding and other non-covalent interactions, which are essential for molecular recognition processes. In drug design, amides are often used to improve the binding affinity and selectivity of lead compounds.

Recent studies have explored the potential applications of N-(3-Methoxyspiro[3.3]heptan-1-yl)-N-methylprop-2-enamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has highlighted its activity as a potent inhibitor of specific enzymes involved in inflammatory pathways. This makes it a promising candidate for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-(3-Methoxyspiro[3.3]heptan-1-yl)-N-methylprop-2-enamide has shown potential as an antiviral agent. Studies have demonstrated its ability to inhibit viral replication by targeting key viral enzymes, suggesting its utility in combating viral infections such as influenza and hepatitis.

The synthesis of N-(3-Methoxyspiro[3.3]heptan-1-yl)-N-methylprop-2-enamide has been optimized through various synthetic routes, including transition-metal-catalyzed reactions and multistep sequences involving spirocyclization steps. These synthetic methods have enabled researchers to produce the compound with high purity and yield, facilitating further investigations into its biological activities.

In preclinical studies, N-(3-Methoxyspiro[3.3]heptan-1-yl)-N-methylprop-2-enamide has exhibited favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. These characteristics are crucial for advancing the compound into clinical trials and ultimately into therapeutic use.

Beyond its direct therapeutic applications, N-(3-Methoxyspiro[3.3]heptan-1-yl)-N-methylprop-2-enamide serves as an important scaffold for medicinal chemistry efforts aimed at discovering new drugs with enhanced efficacy and safety profiles. By modifying the spirocyclic core or introducing additional functional groups, researchers can fine-tune the pharmacological properties of this compound to meet specific therapeutic needs.

In conclusion, N-(3-Methoxyspiro[3.3]heptan-1-yl)-N-methylprop-2-enamide (CAS No. 2224205-93-8) represents a promising molecule with a diverse range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development and exploration in the quest for novel therapeutic agents.